Cas no 89030-40-0 (1-Naphthalenemethanethiol,6-methoxy-)

• Product Name: 1-Naphthalenemethanethiol,6-methoxy-
• CAS No: 89030-40-0
• MF: C₁₂H₁₂OS
• MW: 204.288082122803
• CID: 710821
• Update Time: 2024-01-31

1-Naphthalenemethanethiol,6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanethiol,6-methoxy-
• 1-Naphthalenemethanethiol,6-methoxy-(9CI)
• 1-Naphthalenemethanethiol, 6-methoxy-

• Inchi： 1S/C12H12OS/c1-13-11-5-6-12-9(7-11)3-2-4-10(12)8-14/h2-7,14H,8H2,1H3
• InChI Key： XEUIOXICQNEMJP-UHFFFAOYSA-N
• SMILES： C1(CS)=C2C(C=C(OC)C=C2)=CC=C1

Computed Properties

• Exact Mass: 204.061
• Monoisotopic Mass: 204.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 10.2A^2

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 355.4±17.0 °C(Predicted)
• pka: 9.49±0.10(Predicted)